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Compound of Interest

Compound Name: 4-Pentyn-1-ol

Cat. No.: B147250 Get Quote

This guide provides critical safety protocols and logistical information for the handling and

disposal of 4-Pentyn-1-ol, tailored for laboratory professionals in research and drug

development. Adherence to these procedures is essential for ensuring a safe laboratory

environment.

Chemical Identifier:

Name: 4-Pentyn-1-ol

CAS Number: 5390-04-5

Molecular Formula: C₅H₈O

Hazard Identification and Classification
4-Pentyn-1-ol is classified as a hazardous substance. The following table summarizes its GHS

classifications.[1][2][3]
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Hazard Class Category Hazard Statement

Flammable Liquids 4
H227: Combustible liquid[2][4]

[5]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[1]

[3][4][5]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[1][3][4][5]

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation[1][3]

Acute toxicity, Oral 4 H302: Harmful if swallowed[3]

Acute toxicity, Dermal 4
H312: Harmful in contact with

skin[3]

Acute toxicity, Inhalation 4 H332: Harmful if inhaled[3]

Signal Word: Warning[1][2][3][4][5]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling 4-Pentyn-1-ol. The following

table outlines the required PPE.
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Body Part Required PPE
Specifications and
Remarks

Eyes/Face Safety Goggles / Face Shield

Must meet EN 166 (EU) or

ANSI Z87.1 (US) standards. A

face shield should be worn

over goggles when there is a

splash hazard.[3]

Skin/Body
Chemical-resistant Lab Coat /

Coveralls

Wear a flame-retardant lab

coat (e.g., Nomex®) over

cotton clothing. Ensure full

coverage of arms.[6]

Hands Chemical-resistant Gloves

Nitrile gloves are suitable for

short-term protection.[6]

Inspect gloves for any signs of

degradation or puncture before

use. Change gloves

immediately upon

contamination.

Respiratory Respirator (if necessary)

Use a NIOSH/MSHA or

European Standard EN 136

approved respirator if working

outside of a fume hood or if

ventilation is inadequate.[3]

Feet Closed-toe Shoes
Shoes must fully cover the

feet.

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[3][7]

Ensure an eyewash station and safety shower are readily accessible.
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Remove all potential ignition sources, as 4-Pentyn-1-ol is a combustible liquid with a

flashpoint of 61-62°C (141.8-143.6°F).[2][4][5]

Keep containers tightly closed when not in use.[3][5][7]

2. Handling and Use:

Avoid contact with skin and eyes.[2]

Do not breathe vapors or mists.[2][7]

Wash hands thoroughly after handling.[2][4][5]

Do not eat, drink, or smoke in the work area.[3][7]

3. Storage:

Store in a cool, dry, and well-ventilated place away from heat and ignition sources.[3][5]

Keep the container tightly closed in a dry and well-ventilated place.[3][5][7]

The storage class code is 10: Combustible liquids.

4. First Aid Measures:

After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[2][3][5][7]

After skin contact: Take off immediately all contaminated clothing. Wash with plenty of soap

and water. If skin irritation occurs, seek medical attention.[2][3][4][5][7]

After inhalation: Remove the person to fresh air and keep comfortable for breathing. Call a

poison center or doctor if you feel unwell.[2][3][7]

After ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you

feel unwell.[2][3]
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Disposal Plan
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[2][4][5][8]

Do not allow the chemical to enter drains.[2][7]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 4-Pentyn-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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